Cas no 2172494-20-9 (tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate)
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate
- EN300-1616203
- 2172494-20-9
-
- Inchi: 1S/C15H30N2O2/c1-7-13-12(10(2)3)8-11(16)9-17(13)14(18)19-15(4,5)6/h10-13H,7-9,16H2,1-6H3
- InChI Key: PNYQLHLAXGIFJH-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(CC(C(C)C)C1CC)N)=O
Computed Properties
- Exact Mass: 270.230728204g/mol
- Monoisotopic Mass: 270.230728204g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 55.6Ų
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1616203-0.05g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-0.1g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-0.25g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-0.5g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-1.0g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-2.5g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-5.0g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-10.0g |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1616203-50mg |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 50mg |
$1308.0 | 2023-09-23 | ||
| Enamine | EN300-1616203-100mg |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate |
2172494-20-9 | 100mg |
$1371.0 | 2023-09-23 |
tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate
Research Brief on tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate (CAS: 2172494-20-9)
In recent years, the compound tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate (CAS: 2172494-20-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. The compound's tert-butyl carbamate-protected amino group and ethyl and isopropyl substituents on the piperidine ring contribute to its distinct chemical properties, making it a valuable intermediate in organic synthesis and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate, aiming to improve its yield and purity for large-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. Researchers have also explored its reactivity in various chemical transformations, highlighting its versatility as a building block for more complex molecules.
One of the key areas of interest is the potential pharmacological applications of derivatives based on this piperidine scaffold. Preliminary in vitro studies have demonstrated that certain analogs exhibit notable activity against specific biological targets, including enzymes and receptors implicated in diseases such as cancer and neurological disorders. These findings underscore the importance of further investigation into the structure-activity relationships (SAR) of tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate and its derivatives.
In addition to its therapeutic potential, the compound has also been studied for its role in asymmetric synthesis and catalysis. Its chiral centers and steric properties make it a suitable candidate for use in enantioselective reactions, which are critical in the production of optically active pharmaceuticals. Recent advancements in catalytic methodologies have leveraged this compound to achieve high enantiomeric excess in the synthesis of complex molecules.
Despite these promising developments, challenges remain in the scalable synthesis and functionalization of tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate. Researchers are actively working to address issues related to reaction conditions, purification methods, and environmental sustainability. Future studies are expected to focus on optimizing these processes while exploring new applications in drug discovery and development.
In conclusion, tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate (CAS: 2172494-20-9) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and potential therapeutic applications make it a subject of ongoing investigation, with the promise of yielding significant advancements in the field. Continued research and collaboration across disciplines will be essential to unlocking its full potential and translating findings into clinical applications.
2172494-20-9 (tert-butyl 5-amino-2-ethyl-3-(propan-2-yl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)